![molecular formula C17H26N2O2S B1258612 1-Cyclohexyl-3-[1-(3,4-dimethoxyphenyl)ethyl]thiourea](/img/structure/B1258612.png)
1-Cyclohexyl-3-[1-(3,4-dimethoxyphenyl)ethyl]thiourea
Overview
Description
1-cyclohexyl-3-[1-(3,4-dimethoxyphenyl)ethyl]thiourea is a dimethoxybenzene.
Scientific Research Applications
Synthesis and Structural Studies
1-Cyclohexyl-3-[1-(3,4-dimethoxyphenyl)ethyl]thiourea and its derivatives have been extensively studied for their synthesis processes and structural properties. The synthesis of analogues involving dimethoxyphenyl components, including thioureas, often leads to compounds with biological activity against HBV (Aal, 2002). Additionally, the crystal structures of such compounds reveal interesting molecular interactions and conformations. For instance, studies have reported the synthesis and structural analysis of compounds where the cyclohexyl group assumes a chair conformation and forms various molecular interactions, contributing to the formation of complex structures in the crystal (Yamin et al., 2014).
Biological Activity and Enzyme Inhibition
Compounds related to 1-Cyclohexyl-3-[1-(3,4-dimethoxyphenyl)ethyl]thiourea have demonstrated significant biological activities. They have been investigated as enzyme inhibitors and potential probes for detecting toxic metals. For instance, thiourea derivatives have shown promising results as enzyme inhibitors and mercury sensors (Rahman et al., 2021). Moreover, compounds synthesized using similar structural frameworks have been studied for their potential in inhibiting human carbonic anhydrase and acetylcholinesterase enzymes, which are crucial in the treatment of neurological disorders (Boztaş et al., 2019).
Applications in Materials Science and Surface Chemistry
The derivatives of 1-Cyclohexyl-3-[1-(3,4-dimethoxyphenyl)ethyl]thiourea have also found applications in materials science and surface chemistry. Novel thiourea-based non-ionic surfactants have been synthesized and characterized for their surface and aggregation properties. These surfactants exhibit significant antimicrobial activity, making them desirable for functionalization of surfaces to prevent microbial growth (Ullah et al., 2015).
Sensor Development and Fluorescence Studies
Polythiophene-based conjugated polymers derived from compounds related to 1-Cyclohexyl-3-[1-(3,4-dimethoxyphenyl)ethyl]thiourea have been synthesized and studied as fluorescent probes. These probes show high selectivity and sensitivity toward specific metal ions and can be used for the detection of amino acids in aqueous solutions, highlighting their potential in environmental monitoring and biomedical applications (Guo et al., 2014).
properties
Molecular Formula |
C17H26N2O2S |
|---|---|
Molecular Weight |
322.5 g/mol |
IUPAC Name |
1-cyclohexyl-3-[1-(3,4-dimethoxyphenyl)ethyl]thiourea |
InChI |
InChI=1S/C17H26N2O2S/c1-12(13-9-10-15(20-2)16(11-13)21-3)18-17(22)19-14-7-5-4-6-8-14/h9-12,14H,4-8H2,1-3H3,(H2,18,19,22) |
InChI Key |
WQIFQWLLUTYTOX-UHFFFAOYSA-N |
SMILES |
CC(C1=CC(=C(C=C1)OC)OC)NC(=S)NC2CCCCC2 |
Canonical SMILES |
CC(C1=CC(=C(C=C1)OC)OC)NC(=S)NC2CCCCC2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl (13S,15S,17S)-13-[(1'R,5S,9'R,11'R,12'R,19'R)-11'-acetyloxy-3-(2-chloroethyl)-12'-ethyl-5'-methoxy-8'-methyl-2,4-dioxospiro[1,3-oxazolidine-5,10'-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene]-4'-yl]-17-ethyl-17-hydroxy-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraene-13-carboxylate;sulfuric acid](/img/structure/B1258543.png)
![(8S,9S,10R,13S,14S)-11,17-dihydroxy-6,10,13-trimethyl-17-prop-1-ynyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one](/img/structure/B1258548.png)
